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Compound of Interest

Compound Name: FeTPPS

CAS No.: 90384-82-0

Cat. No.: B570527

Get Quote

An In-depth Examination of 5,10,15,20-Tetrakis(4-sulfonatophenyl)porphyrinato Iron(III)

Chloride as a Potent Antioxidant Agent

Introduction
FeTPPS, or 5,10,15,20-tetrakis(4-sulfonatophenyl)porphyrinato iron(III) chloride, is a synthetic

metalloporphyrin that has garnered significant attention within the scientific community for its

potent antioxidant properties. This technical guide provides a comprehensive overview of the

core mechanisms of FeTPPS's antioxidant action, supported by quantitative data, detailed

experimental protocols, and visual representations of the underlying biochemical pathways.

This document is intended for researchers, scientists, and drug development professionals

interested in the therapeutic potential of FeTPPS in conditions associated with oxidative and

nitrosative stress.

Core Antioxidant Mechanism: Peroxynitrite
Decomposition
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The primary antioxidant function of FeTPPS lies in its remarkable ability to catalyze the

decomposition of peroxynitrite (ONOO⁻), a potent and cytotoxic reactive nitrogen species

(RNS) implicated in a wide array of pathologies.[1][2] FeTPPS acts as a selective peroxynitrite

scavenger and decomposition catalyst, effectively converting it into less harmful products.[3]

This catalytic activity provides significant cytoprotection against peroxynitrite-mediated

damage, with a reported EC50 of 5 µM.[3]

The proposed mechanism for this catalytic decomposition involves the oxidation of the iron

center of FeTPPS by peroxynitrite, followed by a series of reduction steps that regenerate the

catalyst. While the precise kinetics for FeTPPS are not fully elucidated in the literature, studies

on the closely related sulfonated iron porphyrin, FeTMPS, provide valuable insights into the

process. The reaction is initiated by the oxidation of Fe(III) to an oxoiron(IV) species

(oxoFe(IV)) by peroxynitrite. The regeneration of the Fe(III) state is crucial for the catalytic cycle

and is thought to occur through reactions with nitrite (NO₂⁻) and nitrogen dioxide (NO₂).
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Figure 1: Proposed mechanism of FeTPPS-catalyzed peroxynitrite decomposition.

Quantitative Data on Antioxidant Activities
The antioxidant profile of FeTPPS extends beyond peroxynitrite scavenging, although this

remains its most prominent activity. The following tables summarize the available quantitative

and qualitative data on its various antioxidant properties.
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Activity Parameter Value

Reference

Compound/Conditio

n

Peroxynitrite

Scavenging
EC₅₀ (Cytoprotection) 5 µM

Against peroxynitrite-

induced cell death

k_cat (catalytic rate

constant for a related

compound, FeTMPS)

~6 x 10⁴ M⁻¹s⁻¹
In vitro decomposition

of peroxynitrite

SOD Mimetic Activity
Qualitative

Assessment
Minimal

Compared to other

metalloporphyrins

Catalase Mimetic

Activity

Qualitative

Assessment
Low

Compared to native

catalase enzyme

Peroxidase Activity
Qualitative

Assessment
Present Demonstrated in vitro

Table 1: Summary of the Antioxidant Activities of FeTPPS.

Cellular Model Observed Effect FeTPPS Concentration

Human Spermatozoa
Amelioration of nitrosative

stress
25-50 µmol/L

Preservation of ATP levels and

mitochondrial membrane

potential

25-50 µmol/L

Reduction of DNA

fragmentation
25-50 µmol/L

Cardiomyocytes
Protection against ischemia-

reperfusion injury
10 µM

Reduction of protein nitration Not specified

C2C12 Myotubes Increased Akt phosphorylation 150 µM

Decreased protein nitration 150 µM
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Table 2: Cytoprotective Effects of FeTPPS in Various Cellular Models.

Involvement in Cellular Signaling Pathways
FeTPPS exerts its protective effects by modulating key cellular signaling pathways involved in

cell survival, inflammation, and antioxidant defense.

PI3K/Akt Signaling Pathway
Recent evidence has directly linked FeTPPS to the activation of the PI3K/Akt signaling

pathway, a critical regulator of cell survival and metabolism. Studies have shown that treatment

with FeTPPS increases the phosphorylation of Akt in skeletal muscle cells.[4] This activation is

significant as the PI3K/Akt pathway is known to be impaired by nitrosative stress. By

scavenging peroxynitrite, FeTPPS can restore insulin-stimulated Akt phosphorylation and

glucose uptake in models of insulin resistance.[1]
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Figure 2: FeTPPS-mediated activation of the PI3K/Akt signaling pathway.

NF-κB Signaling Pathway
FeTPPS has also been implicated in the modulation of the NF-κB signaling pathway, a key

regulator of inflammation. In a model of sepsis, FeTPPS treatment was associated with a

reduced degradation of I-kappa-B, the inhibitory protein of NF-κB.[1] By preventing I-kappa-B

degradation, FeTPPS can inhibit the translocation of NF-κB to the nucleus, thereby

downregulating the expression of pro-inflammatory genes.
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Figure 3: Proposed modulation of the NF-κB pathway by FeTPPS.

Experimental Protocols
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This section provides detailed methodologies for key experiments to assess the antioxidant

properties of FeTPPS.

Peroxynitrite Scavenging Activity Assay
Objective: To quantify the ability of FeTPPS to decompose peroxynitrite in a cellular or cell-free

system.

Materials:

FeTPPS solution of desired concentrations.

3-morpholinosydnonimine (SIN-1) as a peroxynitrite generator.

Dihydrorhodamine 123 (DHR 123) as a fluorescent probe.

Phosphate-buffered saline (PBS) or appropriate cell culture medium.

96-well black microplate.

Fluorescence microplate reader.

Procedure:

Prepare a working solution of DHR 123 in PBS or culture medium.

In a 96-well plate, add the DHR 123 solution to each well.

Add different concentrations of FeTPPS to the respective wells.

Initiate the reaction by adding a solution of SIN-1 to all wells except the negative control.

Incubate the plate at 37°C for a specified time (e.g., 30-60 minutes), protected from light.

Measure the fluorescence intensity at an excitation wavelength of ~500 nm and an emission

wavelength of ~536 nm.

A decrease in fluorescence in the presence of FeTPPS indicates its peroxynitrite scavenging

activity. Calculate the IC50 value to quantify its potency.
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Figure 4: Workflow for the peroxynitrite scavenging assay.

Cytoprotection Assay against Oxidative Stress
Objective: To evaluate the ability of FeTPPS to protect cells from oxidative stress-induced cell

death.

Materials:

Cell line of interest (e.g., cardiomyocytes, neuronal cells).

Complete cell culture medium.

FeTPPS solution.

An agent to induce oxidative stress (e.g., hydrogen peroxide, SIN-1).

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or similar viability assay

kit.

96-well cell culture plate.

Microplate reader.

Procedure:

Seed cells in a 96-well plate and allow them to adhere overnight.

Pre-treat the cells with various concentrations of FeTPPS for a specific duration (e.g., 1-2

hours).

Induce oxidative stress by adding the chosen agent to the culture medium.

Incubate for a period sufficient to induce cell death in the control group (e.g., 24 hours).
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Perform the MTT assay according to the manufacturer's instructions to assess cell viability.

Measure the absorbance at the appropriate wavelength.

An increase in cell viability in the FeTPPS-treated groups compared to the stress-only group

indicates cytoprotection.

Inhibition of Protein Tyrosine Nitration Assay
Objective: To determine if FeTPPS can prevent the nitration of tyrosine residues on proteins, a

hallmark of peroxynitrite-mediated damage.

Materials:

Cell or tissue lysates.

FeTPPS solution.

Peroxynitrite or a peroxynitrite donor (e.g., SIN-1).

Primary antibody against 3-nitrotyrosine.

Appropriate secondary antibody conjugated to HRP.

SDS-PAGE and Western blotting equipment.

Chemiluminescence detection system.

Procedure:

Treat cells or tissue homogenates with the peroxynitrite source in the presence or absence

of FeTPPS.

Prepare protein lysates from the samples.

Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

Block the membrane and then incubate with the primary anti-3-nitrotyrosine antibody.
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Wash the membrane and incubate with the HRP-conjugated secondary antibody.

Detect the chemiluminescent signal.

A reduction in the intensity of the bands corresponding to nitrated proteins in the FeTPPS-

treated samples indicates inhibition of tyrosine nitration.

Conclusion
FeTPPS is a multifaceted antioxidant with a primary and potent ability to catalytically

decompose peroxynitrite. This action underpins its significant cytoprotective effects observed in

various models of oxidative and nitrosative stress. Furthermore, its ability to modulate critical

cell signaling pathways, such as the PI3K/Akt and NF-κB pathways, highlights its potential as a

therapeutic agent for a range of diseases characterized by inflammation and oxidative damage.

The experimental protocols provided herein offer a robust framework for researchers to further

investigate and quantify the antioxidant properties of FeTPPS and similar compounds. Further

research is warranted to fully elucidate its interactions with other cellular redox systems and to

translate its promising preclinical findings into clinical applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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